Cas no 62590-78-7 (2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid)
2-(2,3-Dihydro-1-benzofuran-2-yl)acetic acid is a heterocyclic carboxylic acid featuring a benzofuran core with an acetic acid substituent at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The dihydrobenzofuran scaffold enhances stability while maintaining compatibility with further functionalization. Its carboxylic acid group allows for versatile derivatization, including esterification, amidation, or metal-catalyzed coupling reactions. The compound’s rigid yet modifiable framework is advantageous in drug discovery for optimizing pharmacokinetic properties. High purity grades ensure reproducibility in research and industrial applications. Suitable for use under standard laboratory conditions, it offers a balance of reactivity and handling safety.
62590-78-7 structure
Product Name:2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid
CAS No:62590-78-7
MF:C10H10O3
MW:178.184603214264
MDL:MFCD00798605
CID:438987
PubChem ID:21949459
Update Time:2025-06-08
2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofuranacetic acid, 2,3-dihydro-
- 2-(1,3-dihydro-2-benzofuran-1-yl)acetic acid
- 2,3-DIHYDRO-1-BENZOFURANACETIC ACID
- 2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid
- AKOS005218385
- HKJSLKIPAZEKGM-UHFFFAOYSA-N
- SCHEMBL7821097
- 2,3-Dihydrobenzofuran-2-acetic acid
- FT-0745641
- 2-(2,3-dihydrobenzofuran-2-yl)-acetic acid
- MFCD00798605
- 2-(2,3-dihydro-1-benzofuran-2-yl)aceticacid
- 62590-78-7
- EN300-322543
-
- MDL： MFCD00798605
- Inchi： 1S/C10H10O3/c11-10(12)6-8-5-7-3-1-2-4-9(7)13-8/h1-4,8H,5-6H2,(H,11,12)
- InChI Key： HKJSLKIPAZEKGM-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2CC1CC(=O)O
Computed Properties
- Exact Mass: 178.063
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6971-100MG |
2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid |
62590-78-7 | 95% | 100MG |
￥ 732.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6971-250MG |
2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid |
62590-78-7 | 95% | 250MG |
￥ 1,168.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6971-500MG |
2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid |
62590-78-7 | 95% | 500MG |
￥ 1,947.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6971-1G |
2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid |
62590-78-7 | 95% | 1g |
￥ 2,917.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6971-5G |
2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid |
62590-78-7 | 95% | 5g |
￥ 8,751.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6971-10G |
2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid |
62590-78-7 | 95% | 10g |
￥ 14,586.00 | 2023-04-06 | |
| Enamine | EN300-322543-0.05g |
2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid |
62590-78-7 | 95.0% | 0.05g |
$245.0 | 2025-03-19 | |
| Enamine | EN300-322543-0.1g |
2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid |
62590-78-7 | 95.0% | 0.1g |
$366.0 | 2025-03-19 | |
| Enamine | EN300-322543-0.25g |
2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid |
62590-78-7 | 95.0% | 0.25g |
$524.0 | 2025-03-19 | |
| Enamine | EN300-322543-0.5g |
2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid |
62590-78-7 | 95.0% | 0.5g |
$824.0 | 2025-03-19 |
2-(2,3-dihydro-1-benzofuran-2-yl)acetic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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